Cas no 112565-57-8 (1,2,3,3a,4,9-hexahydro-Pyrrolizino[1,2-b]indole)
112565-57-8 structure
Product Name:1,2,3,3a,4,9-hexahydro-Pyrrolizino[1,2-b]indole
CAS No:112565-57-8
MF:C13H14N2
MW:198.263662815094
CID:1099300
PubChem ID:15920779
Update Time:2025-04-20
1,2,3,3a,4,9-hexahydro-Pyrrolizino[1,2-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,3a,4,9-hexahydro-Pyrrolizino[1,2-b]indole
- Pyrrolizino[1,2-b]indole, 1,2,3,3a,4,9-hexahydro-
- DTXSID30579638
- 8,14-Diazatetracyclo[7.6.0.02,7.010,14]pentadeca-1(9),2,4,6-tetraene
- 1,2,3,3a,4,9-Hexahydropyrrolizino[1,2-b]indole
- 112565-57-8
-
- Inchi: 1S/C13H14N2/c1-2-5-11-9(4-1)10-8-15-7-3-6-12(15)13(10)14-11/h1-2,4-5,12,14H,3,6-8H2
- InChI Key: IZEPOXAREJSTNC-UHFFFAOYSA-N
- SMILES: N12CC3C4C=CC=CC=4NC=3C1CCC2
Computed Properties
- Exact Mass: 198.115698455g/mol
- Monoisotopic Mass: 198.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 19Ų
1,2,3,3a,4,9-hexahydro-Pyrrolizino[1,2-b]indole Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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